Cas no 105949-21-1 (6-chloro-8-(1-methylethenyl)-Imidazo[1,2-b]pyridazine)

• Product Name: 6-chloro-8-(1-methylethenyl)-Imidazo[1,2-b]pyridazine
• CAS No: 105949-21-1
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 1097714
• PubChem ID: 13567307
• Update Time: 2025-04-20

6-chloro-8-(1-methylethenyl)-Imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-(1-methylethenyl)-Imidazo[1,2-b]pyridazine
• 6-chloro-8-prop-1-en-2-ylimidazo[1,2-b]pyridazine
• 6-chloro-8-(1'-methylethenyl)imidazo[1,2-b]pyridazine
• 6-chloro-8-(1'-methylethenyl)imidazo< 1,2-b> pyridazine
• ACMC-20m9a7
• AGN-PC-00N3OF
• CTK0G4321
• Imidazo[1,2-b]pyridazine, 6-chloro-8-(1-methylethenyl)-
• DTXSID10543993
• 105949-21-1
• 6-Chloro-8-(prop-1-en-2-yl)imidazo[1,2-b]pyridazine

• Inchi： 1S/C9H8ClN3/c1-6(2)7-5-8(10)12-13-4-3-11-9(7)13/h3-5H,1H2,2H3
• InChI Key： WLSQJQWOOFZOSI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C)C)C2=NC=CN2N=1

Computed Properties

• Exact Mass: 193.0406750g/mol
• Monoisotopic Mass: 193.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19000
• LogP: 2.41580